Cas no 61211-16-3 (9H-Xanthene, 2-(methylphenoxy)-)

9H-Xanthene, 2-(methylphenoxy)- structure
61211-16-3 structure
Product name:9H-Xanthene, 2-(methylphenoxy)-
CAS No:61211-16-3
MF:C20H18O2
MW:288.33984
CID:488226
PubChem ID:71398170

9H-Xanthene, 2-(methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthene, 2-(methylphenoxy)-
    • 2-(2-methylphenoxy)-9H-xanthene
    • 61211-16-3
    • DTXSID40819618
    • Inchi: InChI=1S/C20H16O2/c1-14-6-2-4-8-18(14)21-17-10-11-20-16(13-17)12-15-7-3-5-9-19(15)22-20/h2-11,13H,12H2,1H3
    • InChI Key: BTNBIGAVLXEBGM-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1OC2=CC3=C(C=C2)OC4=CC=CC=C4C3

Computed Properties

  • Exact Mass: 288.11508
  • Monoisotopic Mass: 288.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

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